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Compound of Interest

Compound Name:
(2,4,6-Triisopropylphenyl)boronic

acid

Cat. No.: B142132 Get Quote

Essential Safety and Handling Guide for (2,4,6-
Triisopropylphenyl)boronic acid
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (2,4,6-Triisopropylphenyl)boronic acid. Adherence

to these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Chemical and Physical Properties
(2,4,6-Triisopropylphenyl)boronic acid is a solid compound with the following properties:
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Property Value Citations

Molecular Formula C₁₅H₂₅BO₂

Molecular Weight 248.17 g/mol [1]

Appearance Off-white, odorless solid [2]

Melting Point
167-172 °C (decomposes at

165 °C)
[3]

Storage Temperature 2-8°C [1]

CAS Number 154549-38-9 [1]

Note: This compound is air-sensitive and should be stored under an inert gas. It may contain

varying amounts of its anhydride.[3]

Hazard Identification and Personal Protective Equipment
(PPE)
Recent studies have indicated that boronic acids may possess mutagenic activity, underscoring

the need for careful handling.[4] The primary hazards associated with (2,4,6-
Triisopropylphenyl)boronic acid are skin irritation, serious eye irritation, and potential

respiratory irritation.[2]

The following table outlines the recommended personal protective equipment (PPE) for

handling this chemical.
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PPE Category
Recommended
Equipment

Specifications and
Best Practices

Citations

Eye and Face

Protection

Chemical safety

goggles or a face

shield

Must meet ANSI

Z.87.1 standards. A

face shield worn over

safety glasses is

required when there is

a risk of splashing or

explosion.

[5][6][7]

Hand Protection
Chemical-resistant

gloves

Double gloving with

an inner nitrile glove

and an outer, heavier-

duty glove (e.g.,

neoprene or butyl

rubber) is

recommended.

Inspect gloves for any

signs of degradation

before use.

[5][6][7]

Body Protection
Flame-resistant lab

coat

A lab coat made of

materials like Nomex®

is preferable. Ensure

the lab coat is fully

buttoned.

[7][8]

Respiratory Protection
NIOSH/MSHA

approved respirator

Use in a well-

ventilated area,

preferably within a

certified chemical

fume hood. If dust

formation is likely, a

respirator is

necessary.

[5][7]

Foot Protection
Closed-toe, chemical-

resistant shoes

Shoes should fully

cover the feet.
[9]
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Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of (2,4,6-Triisopropylphenyl)boronic acid in a

laboratory setting.

Preparation
Fume Hood: All handling of (2,4,6-Triisopropylphenyl)boronic acid must be conducted

within a certified chemical fume hood with proper airflow.[10]

PPE: Don all required personal protective equipment as outlined in the table above.

Inert Atmosphere: As the compound is air-sensitive, prepare an inert atmosphere (e.g.,

nitrogen or argon) for handling. This may involve the use of a glovebox or Schlenk line

techniques.

Spill Kit: Ensure a spill kit appropriate for solid chemical spills is readily accessible.

Weighing and Transfer
Inert Conditions: If possible, perform weighing and transfer operations inside a glovebox.

Schlenk Techniques: If a glovebox is not available, use Schlenk line techniques to maintain

an inert atmosphere. This involves using specialized glassware and techniques to exclude

air and moisture.

Avoid Dust: Handle the solid carefully to minimize dust formation.[5]

Static Discharge: Take precautionary measures against static discharge, which can ignite

flammable dusts. Use grounding and bonding for containers and receiving equipment.[2]

Reaction Setup
Inert Atmosphere: The reaction vessel must be under a positive pressure of an inert gas.[8]

Sealed System: Use glassware with air-tight seals, such as flasks with septa, to prevent

exposure to air.[8]
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Disposal Plan
Proper disposal of (2,4,6-Triisopropylphenyl)boronic acid and contaminated materials is

critical to ensure laboratory and environmental safety.

Waste Segregation and Collection
Hazardous Waste: All waste containing (2,4,6-Triisopropylphenyl)boronic acid, including

unused product, contaminated consumables (e.g., gloves, weighing paper), and rinseate

from cleaning glassware, must be treated as hazardous waste.[11]

Solid Waste: Collect solid waste in a clearly labeled, sealable container designated for

hazardous solid waste.[11]

Liquid Waste: Collect liquid waste solutions in a separate, clearly labeled, and sealable

container for hazardous liquid waste.[11]

Labeling: All waste containers must be labeled with "Hazardous Waste" and the chemical

name.[10]

Storage and Disposal
Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.[11]

Disposal: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal company.[11] Do not dispose of this chemical down the drain or in regular trash.[11]

Decontamination of Empty Containers
Triple Rinse: In a chemical fume hood, rinse the empty container three times with a suitable

solvent (e.g., acetone or ethanol).[11]

Collect Rinseate: The first rinseate must be collected and disposed of as hazardous waste.

[11] Subsequent rinseates may also need to be collected depending on local regulations.
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Final Disposal: After thorough rinsing and air-drying in a well-ventilated area, deface the

original label. The clean container can then be disposed of according to your institution's

guidelines for glass or plastic recycling.[11]

Workflow Diagrams
The following diagrams illustrate the key workflows for handling and disposing of (2,4,6-
Triisopropylphenyl)boronic acid.
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Caption: Workflow for the safe handling of (2,4,6-Triisopropylphenyl)boronic acid.
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Caption: Workflow for the proper disposal of (2,4,6-Triisopropylphenyl)boronic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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